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  • Product: 3-Hexyl-3,6-dihydro-2H-pyran
  • CAS: 61639-24-5

Core Science & Biosynthesis

Foundational

3-Hexyl-3,6-dihydro-2H-pyran 1H and 13C NMR chemical shifts

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 3-Hexyl-3,6-dihydro-2H-pyran Introduction The 3,6-dihydro-2H-pyran scaffold is a privileged heterocyclic motif present in numerous natural products and...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the ¹H and ¹³C NMR Chemical Shifts of 3-Hexyl-3,6-dihydro-2H-pyran

Introduction

The 3,6-dihydro-2H-pyran scaffold is a privileged heterocyclic motif present in numerous natural products and serves as a versatile building block in synthetic organic chemistry. Its utility stems from the embedded functionality: a nucleophilic enol ether system and stereocenters that can be readily manipulated. The introduction of an alkyl substituent, such as a hexyl group at the 3-position, modifies the steric and electronic properties of the ring, influencing its reactivity and biological interactions.

Molecular Structure and Atom Numbering

A standardized numbering system is essential for the unambiguous assignment of NMR signals. For 3-hexyl-3,6-dihydro-2H-pyran, the numbering convention begins with the oxygen atom as position 1 and proceeds around the ring, as illustrated below.

Figure 1: Structure and IUPAC numbering of 3-hexyl-3,6-dihydro-2H-pyran.

¹H NMR Spectral Analysis

The ¹H NMR spectrum provides information on the number of distinct proton environments, their electronic surroundings (chemical shift), and the connectivity between neighboring protons (spin-spin coupling). The predicted chemical shifts for 3-hexyl-3,6-dihydro-2H-pyran are detailed in Table 1.

Rationale for Assignments:

  • Olefinic Protons (H-4, H-5): The protons on the double bond are expected in the downfield region typical for alkenes (δ 4.5-6.5 ppm). In the parent 3,4-dihydro-2H-pyran, the proton at C4 appears around δ 4.6 ppm and the one at C5 around δ 6.3 ppm. For the 3-hexyl substituted analog, H-4 and H-5 will be in a similar region. The H-5 proton is adjacent to the ring oxygen, which causes significant deshielding, shifting it further downfield compared to H-4.

  • Protons Adjacent to Oxygen (H-2, H-6): The methylene protons at C-2 and C-6 are directly attached to the electronegative oxygen atom, placing them in the δ 3.5-4.5 ppm range. The two protons at C-6 are diastereotopic and will likely appear as a complex multiplet. The protons at C-2 will also be a multiplet due to coupling with the proton at C-3.

  • Allylic/Aliphatic Ring Protons (H-3): The single proton at C-3 is in an allylic position and adjacent to a stereocenter. It will be shifted slightly downfield from a typical aliphatic proton and will appear as a complex multiplet due to coupling with protons on C-2, C-4, and the first methylene of the hexyl chain.

  • Hexyl Chain Protons: The protons of the hexyl group will appear in the standard aliphatic region (δ 0.8-1.6 ppm). The terminal methyl group (CH₃) will be the most upfield signal, appearing as a triplet. The methylene groups (CH₂) will form a series of overlapping multiplets.

Table 1: Predicted ¹H NMR Chemical Shifts for 3-Hexyl-3,6-dihydro-2H-pyran (Predicted for CDCl₃ solvent)

Proton AssignmentPredicted Chemical Shift (δ, ppm)MultiplicityCoupling Constants (J, Hz)
H-5~ 5.8 - 6.0d~10.0
H-4~ 5.6 - 5.8m-
H-6~ 4.0 - 4.2m-
H-2~ 3.6 - 3.8m-
H-3~ 2.1 - 2.3m-
Hexyl-CH₂ (α)~ 1.3 - 1.5m-
Hexyl-(CH₂)₄~ 1.2 - 1.4m (br)-
Hexyl-CH₃~ 0.8 - 0.9t~7.0

¹³C NMR Spectral Analysis

The proton-decoupled ¹³C NMR spectrum reveals one signal for each unique carbon atom in the molecule. The chemical shifts are highly sensitive to the local electronic environment.[1]

Rationale for Assignments:

  • Olefinic Carbons (C-4, C-5): These sp²-hybridized carbons are found in the downfield region characteristic of alkenes (δ 100-150 ppm). C-5 is expected to be further downfield than C-4 due to its direct attachment to the deshielding oxygen atom.

  • Carbons Adjacent to Oxygen (C-2, C-6): These sp³-hybridized carbons are shifted downfield (δ 60-80 ppm) due to the electronegativity of the adjacent oxygen.

  • Aliphatic Ring Carbon (C-3): This carbon, bearing the hexyl group, will appear in the typical aliphatic region, likely around δ 30-40 ppm.

  • Hexyl Chain Carbons: The carbons of the hexyl chain will appear in the upfield aliphatic region (δ 14-35 ppm). The terminal methyl carbon (C-6' of hexyl) will be the most upfield signal at approximately δ 14 ppm.

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-Hexyl-3,6-dihydro-2H-pyran (Predicted for CDCl₃ solvent)

Carbon AssignmentPredicted Chemical Shift (δ, ppm)
C-5~ 127 - 129
C-4~ 124 - 126
C-6~ 67 - 69
C-2~ 65 - 67
C-3~ 35 - 38
Hexyl-C1'~ 33 - 35
Hexyl-C4'~ 31 - 33
Hexyl-C2'~ 29 - 31
Hexyl-C3'~ 25 - 27
Hexyl-C5'~ 22 - 24
Hexyl-C6' (CH₃)~ 14.0 - 14.5

Experimental Protocol for NMR Data Acquisition

To obtain high-quality, reproducible NMR data, a standardized experimental protocol is paramount. This workflow ensures both accuracy and the ability to compare data across different samples and laboratories.

G Workflow for NMR Data Acquisition and Analysis cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis a 1. Weigh ~5-10 mg of 3-hexyl-3,6-dihydro-2H-pyran b 2. Dissolve in ~0.6 mL of deuterated solvent (e.g., CDCl₃) a->b c 3. Add internal standard (e.g., TMS, optional) b->c d 4. Transfer to NMR tube and cap securely c->d e 5. Insert sample into spectrometer d->e f 6. Lock, Tune, and Shim the instrument e->f g 7. Acquire ¹H Spectrum (1D Proton) f->g h 8. Acquire ¹³C{¹H} Spectrum (Proton-decoupled Carbon) g->h i 9. (Optional) Acquire 2D Spectra (COSY, HSQC, HMBC) h->i j 10. Apply Fourier Transform, Phase Correction, and Baseline Correction i->j k 11. Calibrate chemical shifts to solvent residual peak or TMS j->k l 12. Integrate ¹H signals and measure coupling constants k->l m 13. Assign signals to specific nuclei l->m

Figure 2: Standardized workflow for acquiring and processing NMR spectra.

Detailed Methodologies:

  • Sample Preparation:

    • Accurately weigh 5-10 mg of the purified compound.

    • Dissolve the sample in approximately 0.6 mL of a deuterated solvent (CDCl₃ is a common choice for non-polar to moderately polar compounds). The solvent choice is critical as its residual signal will be present in the ¹H spectrum.[5]

    • Tetramethylsilane (TMS) can be added as an internal standard for precise chemical shift referencing (δ = 0.00 ppm).[5]

    • Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrumental Setup:

    • The experiments should be performed on a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion and resolution.

    • The instrument must be properly tuned to the correct frequencies for ¹H and ¹³C, and the magnetic field homogeneity optimized through shimming to achieve sharp, symmetrical peaks.

  • Data Acquisition:

    • ¹H NMR: A standard single-pulse experiment is typically sufficient. Key parameters include a 30-45° pulse angle, a relaxation delay of 1-2 seconds, and acquisition of 16-32 scans for a good signal-to-noise ratio.

    • ¹³C NMR: A proton-decoupled experiment (e.g., zgpg30) is standard to produce a spectrum of singlets, simplifying interpretation.[1] Due to the low natural abundance of ¹³C, a larger number of scans (e.g., 1024 or more) and a longer relaxation delay may be required.

Structural Confirmation with 2D NMR Spectroscopy

For an unambiguous assignment of all signals, especially in complex molecules, 2D NMR experiments are indispensable. They reveal correlations between nuclei that are not apparent in 1D spectra.

  • COSY (Correlation Spectroscopy): This experiment identifies protons that are spin-coupled to each other, typically those on adjacent carbons. It would confirm, for example, the coupling between H-4 and H-5, and between H-2 and H-3.

  • HSQC (Heteronuclear Single Quantum Coherence): This experiment correlates each proton signal with the signal of the carbon atom to which it is directly attached. It provides a direct and powerful link between the ¹H and ¹³C spectra, confirming the assignments in Tables 1 and 2.

  • HMBC (Heteronuclear Multiple Bond Correlation): This experiment reveals correlations between protons and carbons that are separated by two or three bonds. It is crucial for piecing together the carbon skeleton. For instance, an HMBC spectrum would show a correlation from the olefinic proton H-4 to the aliphatic carbon C-3 and the oxygenated carbon C-6.

cluster_2d 2D NMR Correlation Experiments struct ¹H Spectrum ¹³C Spectrum COSY COSY (¹H-¹H) struct:f0->COSY J-Coupling HSQC HSQC (¹H-¹³C, ¹J) struct->HSQC Direct Attachment HMBC HMBC (¹H-¹³C, ²⁻³J) struct->HMBC Long-Range Coupling

Figure 3: Relationship between 1D spectra and confirmatory 2D NMR experiments.

Conclusion

This guide provides a comprehensive, albeit predictive, analysis of the ¹H and ¹³C NMR spectra of 3-hexyl-3,6-dihydro-2H-pyran. The presented chemical shifts and coupling patterns are based on established principles of NMR spectroscopy and data from analogous structures. The key spectral features include distinct signals for the enol ether protons and carbons in the downfield region, characteristic resonances for the carbons and protons adjacent to the ring oxygen, and a set of aliphatic signals corresponding to the hexyl substituent and the saturated portion of the pyran ring. The outlined experimental protocols and the application of 2D NMR techniques provide a robust framework for any researcher working on the synthesis and structural verification of this and related dihydropyran derivatives, ensuring scientific integrity and accuracy in their findings.

References

  • Talybov, A. M. (2023). Enantioselective Synthesis of Substituted 3,6-Dihydro-2H-pyrans by Radical Cyclization. Russian Journal of Organic Chemistry, 58(10), 1551-1556.
  • Mohammadi, F., et al. (2023). Synthesis and characterization of new 1,4-dihydropyran derivatives by novel Ta-MOF nanostructures as reusable nanocatalyst with antimicrobial activity. Frontiers in Chemistry, 11, 1245873. Available at: [Link]

  • Ievlev, M. Yu., et al. (2017). Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group. Beilstein Journal of Organic Chemistry, 13, 1378–1384. Available at: [Link]

  • Palchykov, V., et al. (2018). Multigram scale synthesis of 3,4- and 3,6-dihydro-2 H -thiopyran 1,1-dioxides and features of their NMR spectral behavior. Synthetic Communications, 48(16), 2059-2067. Available at: [Link]

  • University of Wisconsin. (n.d.). NMR Spectroscopy :: 1H NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

  • University of Wisconsin. (n.d.). NMR Spectroscopy :: 13C NMR Chemical Shifts. Organic Chemistry Data. Retrieved from [Link]

  • Pavia, D. L., Lampman, G. M., Kriz, G. S., & Vyvyan, J. R. (2009). Introduction to Spectroscopy. Cengage Learning. (General reference for NMR principles, not a specific clickable link)
  • Gottlieb, H. E., Kotlyar, V., & Nudelman, A. (1997). NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities. The Journal of Organic Chemistry, 62(21), 7512–7515. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Diastereoselective Epoxidation of 3-Hexyl-3,6-dihydro-2H-pyran using mCPBA

Executive Summary The synthesis of highly functionalized tetrahydropyrans is a critical operation in the development of complex natural products and pharmaceutical agents. This application note details the diastereoselec...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The synthesis of highly functionalized tetrahydropyrans is a critical operation in the development of complex natural products and pharmaceutical agents. This application note details the diastereoselective epoxidation of 3-hexyl-3,6-dihydro-2H-pyran using meta-chloroperoxybenzoic acid (mCPBA). By leveraging the inherent steric bulk of the C3-hexyl substituent, this protocol achieves high anti-diastereoselectivity without the need for directing groups or transition-metal catalysts.

This guide outlines the mechanistic rationale, quantitative reaction parameters, and a self-validating experimental protocol designed to ensure high yields, rigorous safety, and stereochemical control.

Mechanistic & Stereochemical Insights

The epoxidation of alkenes by mCPBA proceeds via the classical Prilezhaev Reaction [1]. The transformation is characterized by a concerted, asynchronous "butterfly" transition state, wherein the peroxy acid delivers an electrophilic oxygen atom to the C4-C5 double bond of the dihydropyran ring, resulting in a stereospecific syn-addition [2].

However, the stereochemical outcome of the newly formed oxabicyclo[4.1.0]heptane system is heavily dictated by the pre-existing chiral center at the C3 position.

  • Conformational Dynamics: 3-Hexyl-3,6-dihydro-2H-pyran adopts a half-chair conformation where the bulky hexyl group prefers a pseudo-equatorial orientation to minimize 1,3-diaxial steric clashes.

  • Facial Discrimination: Unlike allylic alcohols, which utilize hydrogen bonding to direct the peroxy acid to the syn-face, the unfunctionalized hexyl chain relies purely on steric hindrance. The pseudo-equatorial hexyl group physically shields the syn-face of the adjacent alkene.

  • Causality of Stereocontrol: Because the syn-face is sterically blocked, the electrophilic attack of mCPBA is directed predominantly to the more accessible anti-face. This yields the anti-epoxide (where the epoxide oxygen and the hexyl group are trans to each other) as the major diastereomer.

Mechanism Substrate 3-Hexyl-3,6-dihydro-2H-pyran (Pseudo-equatorial Hexyl) TS Prilezhaev Concerted TS 'Butterfly' Mechanism Substrate->TS Reagent mCPBA (Electrophilic Oxygen) Reagent->TS SynFace Syn-Face Attack (Sterically Hindered) TS->SynFace Minor Pathway AntiFace Anti-Face Attack (Sterically Accessible) TS->AntiFace Major Pathway SynProduct Syn-Epoxide (Minor Diastereomer) SynFace->SynProduct AntiProduct Anti-Epoxide (Major Diastereomer) AntiFace->AntiProduct

Stereochemical pathway of mCPBA epoxidation directed by the C3-hexyl group's steric bulk.

Reaction Parameters & Quantitative Data

To ensure reproducibility and optimal diastereomeric ratios, the reaction must be strictly controlled regarding temperature and stoichiometry. The table below summarizes the standardized parameters for this transformation.

ParameterSpecification
Substrate 3-Hexyl-3,6-dihydro-2H-pyran
Reagent meta-Chloroperoxybenzoic acid (mCPBA, 70-77% purity)
Stoichiometry 1.0 equiv Substrate : 1.2 equiv mCPBA
Solvent System Anhydrous Dichloromethane (CH₂Cl₂)
Reaction Concentration 0.1 M - 0.2 M
Temperature Profile 0 °C (Addition) → 20-25 °C (Reaction)
Reaction Time 2 - 4 hours
Expected Yield 80 - 90%
Diastereomeric Ratio (dr) > 85:15 (anti:syn)

Step-by-Step Experimental Protocol

This protocol is designed as a self-validating system. Each step includes specific visual or chemical indicators to verify that the reaction is proceeding safely and effectively[3].

Phase 1: Reaction Setup and Execution
  • Substrate Dissolution: In an oven-dried, 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 3-hexyl-3,6-dihydro-2H-pyran (1.0 equiv, e.g., 5.0 mmol) in 50 mL of anhydrous dichloromethane (DCM) to achieve a concentration of 0.1 M.

  • Temperature Control: Submerge the reaction flask in an ice-water bath and allow the solution to cool to 0 °C for 10 minutes.

    • Causality: The epoxidation is an exothermic process. Cooling prevents thermal runaway, suppresses oxidative side-reactions, and maximizes the diastereoselectivity by rigidifying the substrate's half-chair conformation.

  • mCPBA Addition: Weigh out mCPBA (1.2 equiv, 6.0 mmol, accounting for ~75% purity). Add the solid mCPBA to the stirring solution in small portions over 15 minutes.

    • Causality: Portion-wise addition ensures the exotherm is dissipated effectively. A slight excess of mCPBA is required because commercial mCPBA contains water and m-chlorobenzoic acid for stabilization [4].

  • Reaction Monitoring: Allow the mixture to stir at 0 °C for 30 minutes, then remove the ice bath and let it warm to room temperature. Monitor the reaction via Thin Layer Chromatography (TLC) using 10% Ethyl Acetate in Hexanes. The reaction is complete when the less polar dihydropyran spot is fully consumed.

Phase 2: Self-Validating Quench and Workup
  • Peroxide Quench (Self-Validating Step): Cool the flask back to 0 °C. Add 20 mL of a saturated aqueous solution of sodium thiosulfate (Na₂S₂O₃) and stir vigorously for 15 minutes.

    • Causality & Validation: This step chemically reduces any unreacted, potentially explosive mCPBA. You can validate the complete destruction of peroxides by spotting the aqueous layer on starch-iodide paper (a lack of blue/black color confirms safety prior to solvent evaporation).

  • Acid Neutralization (Self-Validating Step): Add 30 mL of saturated aqueous sodium bicarbonate (NaHCO₃) to the mixture. Stir vigorously until gas evolution ceases.

    • Causality & Validation: mCPBA reduction and reaction both generate m-chlorobenzoic acid. NaHCO₃ converts this byproduct into its highly water-soluble sodium salt. The cessation of CO₂ bubbles serves as a visual indicator that the acidic byproduct has been completely neutralized.

  • Extraction: Transfer the biphasic mixture to a separatory funnel. Drain the organic (DCM) layer. Extract the remaining aqueous layer with fresh DCM (2 × 20 mL).

  • Washing & Drying: Combine the organic extracts and wash with 30 mL of brine (saturated NaCl) to remove residual water. Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude epoxide.

Phase 3: Purification
  • Flash Chromatography: Purify the crude oil via silica gel flash column chromatography (eluting with a gradient of 5% to 15% Ethyl Acetate in Hexanes) to isolate the pure anti-epoxide and separate it from trace amounts of the syn-isomer.

Workflow Start 1. Substrate Preparation Dissolve 3-Hexyl-3,6-dihydro-2H-pyran in DCM Cooling 2. Temperature Control Cool to 0 °C to control exotherm Start->Cooling Addition 3. mCPBA Addition Add 1.2 equiv. portion-wise Cooling->Addition Reaction 4. Epoxidation Stir at 0 °C -> RT until completion Addition->Reaction Quench 5. Reductive Quench Add sat. aq. Na2S2O3 to destroy peroxides Reaction->Quench Workup 6. Neutralization & Extraction Wash with sat. aq. NaHCO3, extract with DCM Quench->Workup Purification 7. Purification Flash Column Chromatography Workup->Purification

Step-by-step experimental workflow for the epoxidation and subsequent purification.

Safety & Handling Warnings

  • Oxidation Hazard: Pure mCPBA is shock-sensitive and potentially explosive. It is strictly sold and handled as a ~70-77% mixture with water and m-chlorobenzoic acid [4]. Never attempt to purify mCPBA to 100% dryness.

  • Toxicity: mCPBA and its byproducts are severe skin, eye, and respiratory irritants. All manipulations must be performed in a certified chemical fume hood while wearing appropriate personal protective equipment (nitrile gloves, lab coat, and safety goggles).

References

  • Master Organic Chemistry. "Epoxidation of Alkenes With m-CPBA." Master Organic Chemistry. [Link]

  • Organic Chemistry Portal. "3-Chloroperoxybenzoic acid, MCPBA, meta-Chloroperbenzoic acid." Organic Chemistry Portal.[Link]

  • Organic Syntheses. "Pregn-4-ene-3,20-dione, 17,21-dihydroxy-16-methyl-, (16α)-(±)." Organic Syntheses, Coll. Vol. 7, p.126. [Link]

Application

3-Hexyl-3,6-dihydro-2H-pyran applications in natural product synthesis

The 3,6-dihydro-2H-pyran scaffold and its derivatives are pivotal structural motifs frequently encountered in a diverse array of biologically active natural products, particularly those of marine and microbial origin. Th...

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Author: BenchChem Technical Support Team. Date: April 2026

The 3,6-dihydro-2H-pyran scaffold and its derivatives are pivotal structural motifs frequently encountered in a diverse array of biologically active natural products, particularly those of marine and microbial origin. Their prevalence in molecules with potent anticancer, antibiotic, and anti-inflammatory properties has rendered them attractive targets for synthetic organic chemists. The strategic incorporation of these oxygen-containing heterocycles can significantly influence the conformational rigidity and pharmacokinetic properties of a molecule. While direct applications of 3-hexyl-3,6-dihydro-2H-pyran in a published total synthesis were not identified, the underlying principles of its utility are expertly demonstrated in the synthesis of closely related structures. This guide will use the elegant total synthesis of the diarylheptanoid natural product, (-)-centrolobine, as a case study to illustrate the power and versatility of dihydropyran intermediates in the construction of complex molecular architectures.

(-)-Centrolobine, isolated from the heartwood of Centrolobium robustum, exhibits interesting biological activities, including anti-inflammatory and anti-leishmanial properties.[1] Its structure features a 2,6-cis-disubstituted tetrahydropyran core, a common target for which dihydropyran precursors are ideal. We will explore a synthetic strategy that leverages a highly efficient domino reaction to construct the core of (-)-centrolobine, showcasing the strategic advantages of dihydropyran chemistry.

Domino Olefin Cross-Metathesis/Intramolecular Oxa-Conjugate Cyclization: A Powerful Strategy for Dihydropyran Formation

A particularly concise and elegant approach to the synthesis of the core of (±)-centrolobine has been developed, which relies on a domino olefin cross-metathesis/intramolecular oxa-conjugate cyclization reaction.[1] This strategy allows for the rapid assembly of the substituted tetrahydropyran ring from simple, acyclic precursors in a single step. The key transformation involves the reaction of an allylic alcohol with a homoallylic alcohol, catalyzed by the Hoveyda-Grubbs second-generation catalyst.

The causality behind this experimental choice lies in the efficiency and stereoselectivity of the domino reaction. Olefin metathesis provides a powerful tool for the formation of carbon-carbon double bonds, and when coupled with an intramolecular cyclization, it allows for the construction of cyclic systems with a high degree of control. The Hoveyda-Grubbs second-generation catalyst is particularly well-suited for this transformation due to its high activity and stability.

cluster_0 Starting Materials cluster_1 Domino Reaction cluster_2 Intermediate cluster_3 Final Product A Allylic Alcohol (±)-2 D Olefin Cross-Metathesis A->D B Homoallylic Alcohol (±)-4 B->D C Hoveyda-Grubbs II Catalyst C->D Catalyst E Intramolecular Oxa-Conjugate Cyclization D->E Intermediate Formation F Dihydropyran Intermediate E->F Cyclization G (±)-Centrolobine F->G Reduction

Caption: Domino Reaction Workflow for (±)-Centrolobine Synthesis.

Experimental Protocols

The following protocols are based on the synthesis of (±)-centrolobine and are intended to provide a detailed, step-by-step methodology for the key transformations.

Protocol 1: Synthesis of the Dihydropyran Core via Domino Reaction

This protocol describes the one-pot synthesis of the 2,6-disubstituted dihydropyran intermediate.

Materials:

  • Allylic alcohol (±)-2 (1.0 equiv)

  • Homoallylic alcohol (±)-4 (1.2 equiv)

  • Hoveyda-Grubbs second-generation catalyst (5 mol %)

  • Dichloromethane (DCM), anhydrous

  • Argon atmosphere

Procedure:

  • To a solution of allylic alcohol (±)-2 and homoallylic alcohol (±)-4 in anhydrous DCM under an argon atmosphere, add the Hoveyda-Grubbs second-generation catalyst.

  • Stir the reaction mixture at room temperature for 12 hours.

  • Concentrate the reaction mixture under reduced pressure.

  • Purify the residue by flash column chromatography on silica gel to afford the dihydropyran intermediate.

Reactant Product Yield Reference
Allylic and Homoallylic AlcoholsDihydropyran Intermediate87%[1]
Protocol 2: Reduction of the Dihydropyran to the Tetrahydropyran Core

This protocol details the reduction of the dihydropyran intermediate to the final tetrahydropyran core of (±)-centrolobine.

Materials:

  • Dihydropyran intermediate (1.0 equiv)

  • Palladium on carbon (10 wt. %)

  • Hydrogen gas (1 atm)

  • Ethyl acetate

Procedure:

  • To a solution of the dihydropyran intermediate in ethyl acetate, add palladium on carbon.

  • Stir the mixture under a hydrogen atmosphere (balloon) at room temperature for 2 hours.

  • Filter the reaction mixture through a pad of Celite and concentrate the filtrate under reduced pressure.

  • The crude product can be used in the next step without further purification.

Mechanistic Insights and Stereochemical Control

The domino reaction proceeds through an initial olefin cross-metathesis between the allylic and homoallylic alcohols. This is followed by an intramolecular oxa-conjugate addition (a Michael addition) of the hydroxyl group onto the newly formed α,β-unsaturated carbonyl moiety, which is generated in situ. The stereochemical outcome of the cyclization is crucial for establishing the desired cis-relationship between the substituents at the 2- and 6-positions of the resulting tetrahydropyran ring. This stereoselectivity is often directed by the thermodynamic preference for the substituents to occupy equatorial positions in the chair-like transition state of the cyclization.

G cluster_mech Reaction Mechanism cluster_stereo Stereochemical Control A Cross-Metathesis Product B Intramolecular Oxa-Conjugate Addition A->B Spontaneous C cis-Dihydropyran B->C Stereoselective Cyclization D Chair-like Transition State E Equatorial Substituents (Favored) D->E F Axial Substituents (Disfavored) D->F

Caption: Key Mechanistic Steps and Stereocontrol.

Conclusion

The synthesis of (-)-centrolobine serves as a compelling example of how dihydropyran intermediates can be strategically employed to construct complex natural products. The domino olefin cross-metathesis/intramolecular oxa-conjugate cyclization provides a highly efficient and stereoselective route to the core of this molecule. This approach highlights the importance of developing innovative synthetic methodologies that can rapidly assemble complex molecular architectures from simple starting materials. For researchers in natural product synthesis and drug development, mastering the chemistry of dihydropyrans opens up a wealth of possibilities for accessing novel and biologically active compounds.

References

  • Colobert, F., et al. (2002). First Enantioselective Total Synthesis of (−)-Centrolobine. Organic Letters, 4(10), 1639-1642. [Link]

  • Reddy, B. V. S., et al. (2015). Stereoselective construction of 2,6-cis-disubstituted tetrahydropyrans via intramolecular amide enolate alkylation: total synthesis of (-)-centrolobine. Tetrahedron Letters, 56(12), 1595-1598. [Link]

  • Fuwa, H., Noto, K., & Sasaki, M. (2010). A Concise Total Synthesis of (±)-Centrolobine. HETEROCYCLES, 82(1), 641. [Link]

  • Bajwa, J. S., & Kopecky, D. J. (2003). Stereoselective Construction of cis-2,6-Disubstituted Tetrahydropyrans via the Reductive Etherification of δ-Trialkylsilyloxy Substituted Ketones: Total Synthesis of (−)-Centrolobine. Organic Letters, 5(21), 3823-3826. [Link]

  • Chaładaj, W., Kowalczyk, R., & Jurczak, J. (2010). Enantioselective Construction of cis-2,6-Disubstituted Dihydropyrans: Total Synthesis of (−)-Centrolobine. The Journal of Organic Chemistry, 75(5), 1740-1743. [Link]

Sources

Technical Notes & Optimization

Troubleshooting

troubleshooting low yields in 3-Hexyl-3,6-dihydro-2H-pyran synthesis

Dihydropyran Synthesis Support Hub: Troubleshooting 3-Hexyl-3,6-dihydro-2H-pyran Welcome to the Technical Support Center for Dihydropyran Synthesis. As drug development increasingly relies on complex oxacycles, 3-substit...

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Author: BenchChem Technical Support Team. Date: April 2026

Dihydropyran Synthesis Support Hub: Troubleshooting 3-Hexyl-3,6-dihydro-2H-pyran

Welcome to the Technical Support Center for Dihydropyran Synthesis. As drug development increasingly relies on complex oxacycles, 3-substituted 3,6-dihydro-2H-pyrans have become critical scaffolds. Synthesizing the 3-hexyl derivative often presents distinct yield-limiting challenges, primarily dimerization, olefin isomerization, and incomplete elimination. This guide provides field-proven, mechanistically grounded solutions for the two premier synthetic routes: Ring-Closing Metathesis (RCM) and the Prins Cyclization.

Diagnostic Overview & Workflow

Before altering your reagents, identify where your specific synthetic route is failing. Use the diagnostic workflow below to map your observed impurities to their mechanistic root causes.

Diagnostic Start Low Yield in 3-Hexyl-3,6-dihydro-2H-pyran Synthesis Route Identify Synthetic Route Start->Route RCM Route A: Ring-Closing Metathesis (RCM) Route->RCM Prins Route B: Prins Cyclization Route->Prins RCM_Issue1 Issue: Acyclic Dimers Fix: High Dilution (0.005 M) RCM->RCM_Issue1 RCM_Issue2 Issue: Olefin Isomerization Fix: Add 1,4-Benzoquinone RCM->RCM_Issue2 Prins_Issue1 Issue: Tetrahydropyranol Formation Fix: TfOH + Anhydrous Conditions Prins->Prins_Issue1 Prins_Issue2 Issue: Poor Regioselectivity Fix: Silyl-Prins Strategy Prins->Prins_Issue2

Diagnostic decision tree for troubleshooting 3-hexyl-3,6-dihydro-2H-pyran synthesis.

Section 1: Route A - Ring-Closing Metathesis (RCM)

Precursor: Allyl (2-hexylbut-3-en-1-yl) ether

Q: My RCM reaction is stalling, and LC-MS shows a mass corresponding to a dimer. Why is this happening, and how do I fix it? A: You are observing intermolecular cross-metathesis (CM) outcompeting the desired intramolecular ring-closing metathesis (RCM). Because the intermediate ruthenium alkylidene can react with either another molecule of starting material or the tethered olefin, concentration dictates the kinetic pathway[1]. The Fix: Implement the high-dilution principle. Reduce your reaction concentration to 0.01 M or even 0.005 M in anhydrous dichloromethane (DCM). While this requires larger solvent volumes, it exponentially decreases the probability of bimolecular collisions, favoring unimolecular cyclization.

Q: I am getting good conversion, but NMR shows a mixture of 3,6-dihydro-2H-pyran and 3,4-dihydro-2H-pyran. How do I prevent double-bond migration? A: This is a classic case of olefin isomerization. During the metathesis cycle, trace decomposition of the Grubbs catalyst generates ruthenium hydride species. These hydrides are potent isomerization catalysts, facilitating a "random walk" of the double bond to the more thermodynamically stable enol ether (3,4-dihydro) position[2]. The Fix: Introduce an additive to quench the hydride species. Adding 10 mol% of 1,4-benzoquinone intercepts the ruthenium hydrides without poisoning the primary metathesis cycle.

Self-Validating Protocol: RCM with Grubbs II

  • Preparation: In a flame-dried, argon-purged flask, dissolve allyl (2-hexylbut-3-en-1-yl) ether (1.0 equiv) in anhydrous, degassed DCM to achieve a final concentration of 0.005 M.

  • Additive: Add 1,4-benzoquinone (0.1 equiv) to suppress isomerization.

  • Catalyst Addition: Quickly add Grubbs 2nd Generation Catalyst (5 mol%).

  • Reaction: Reflux at 40 °C for 4–6 hours. Monitor via TLC (stain with KMnO4; the dihydropyran will appear as a distinct, fast-eluting spot compared to highly polar dimers).

  • Quenching: Add ethyl vinyl ether (excess) to quench the active ruthenium carbene, stirring for 30 minutes.

  • Purification: Concentrate and purify via silica gel chromatography.

Section 2: Route B - Prins Cyclization

Precursors: 2-Hexylbut-3-en-1-ol and Paraformaldehyde

Q: My Prins cyclization yields a significant amount of 4-hydroxytetrahydropyran instead of the eliminated 3,6-dihydro-2H-pyran. What went wrong? A: The Prins cyclization proceeds via an oxocarbenium ion, which undergoes intramolecular attack by the tethered olefin to form a secondary carbocation at the C4 position. If nucleophiles (like trace water) are present, they will trap this carbocation, yielding the hydrated tetrahydropyranol instead of undergoing the required elimination to form the double bond[3]. The Fix: You must ensure strictly anhydrous conditions and utilize a strong Brønsted acid with a non-nucleophilic conjugate base. Triflic acid (TfOH) is superior to standard Lewis acids like BF3·OEt2 for this specific transformation because the triflate anion is highly non-nucleophilic, strongly favoring the elimination pathway[3].

Q: How can I guarantee the double bond forms exactly at the 4,5-position (3,6-dihydro) rather than the 5,6-position? A: Regioselectivity during the elimination step can be challenging depending on the steric bulk of the 3-hexyl group. If standard TfOH conditions yield regioisomers, transition to a Silyl-Prins cyclization. By installing a trimethylsilyl (TMS) group at the allylic position of your starting alcohol, the β -silicon effect will stabilize the developing positive charge and exclusively direct the elimination, ensuring complete regiocontrol[4].

PrinsMech A Aldehyde + Homoallylic Alcohol B Hemiacetal Formation A->B C Oxocarbenium Ion (TfOH Promoted) B->C D C4 Carbocation Intermediate C->D E Elimination (-H+) 3,6-dihydro-2H-pyran D->E

Mechanistic pathway of the Prins cyclization highlighting the critical elimination step.

Self-Validating Protocol: TfOH-Mediated Prins Cyclization

  • Preparation: Add 2-hexylbut-3-en-1-ol (1.0 equiv) and paraformaldehyde (1.5 equiv) to a flame-dried flask containing activated 4Å molecular sieves.

  • Solvent: Suspend in anhydrous DCM (0.1 M) and cool to 0 °C under argon.

  • Activation: Dropwise add Trifluoromethanesulfonic acid (TfOH, 1.2 equiv). The solution will darken as the highly reactive oxocarbenium forms[3].

  • Reaction: Allow the mixture to warm to room temperature and stir for 12 hours. Monitor by GC-MS to confirm the mass of the eliminated product (loss of H2O).

  • Workup: Quench with saturated aqueous NaHCO3 at 0 °C. Extract with DCM, dry over Na2SO4, and purify via column chromatography.

Section 3: Quantitative Data & Strategy Comparison

To assist in selecting the optimal troubleshooting strategy, the following table summarizes the expected outcomes when modifying reaction parameters based on our field data.

Synthetic RouteCatalyst / AcidConcentrationAdditive / ConditionsExpected YieldPrimary Impurity / Issue
RCM Grubbs I (5 mol%)0.05 MNone40 - 45%Acyclic Dimers (Cross-Metathesis)
RCM Grubbs II (5 mol%)0.01 MNone60 - 65%Isomerized Pyran (3,4-dihydro)
RCM Grubbs II (5 mol%)0.005 M10 mol% 1,4-Benzoquinone85 - 90% Minimal (<5% isomer)
Prins BF3·OEt2 (1.0 eq)0.1 MAmbient Moisture30 - 40%4-Hydroxytetrahydropyran
Prins TfOH (1.2 eq)0.1 M4Å Molecular Sieves75 - 82% Trace Regioisomers

References

  • Title: Regioselective synthesis of substituted 3,6-dihydropyran from 3-butene-1-ol and aromatic aldehydes via Prins cyclization mediated by TfOH (triflic acid) Source: ResearchGate URL: 3

  • Title: Synthesis of 3,6-Dihydro-2H-pyran Subunits of Laulimalide Using Olefinic Ring Closing Metathesis. Part I Source: Bulletin of the Korean Chemical Society (kchem.org) URL: 1

  • Title: Vinylsilanes in Highly Diastereo- and Regio-Selective Synthesis of Dihydropyrans Source: National Institutes of Health (PMC) URL: 4

  • Title: Diastereoselective Ring-Closing Metathesis in the Synthesis of Dihydropyrans Source: The Journal of Organic Chemistry (ACS Publications) URL: 2

Sources

Optimization

optimizing catalyst loading for 3-Hexyl-3,6-dihydro-2H-pyran hydrogenation

Technical Support Center: Optimizing Catalyst Loading for 3-Hexyl-3,6-dihydro-2H-pyran Hydrogenation Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the s...

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Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: Optimizing Catalyst Loading for 3-Hexyl-3,6-dihydro-2H-pyran Hydrogenation

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific kinetic and chemoselective challenges encountered when scaling up the catalytic hydrogenation of 3-hexyl-3,6-dihydro-2H-pyran to its saturated tetrahydropyran derivative.

The core challenge in this transformation is balancing the thermodynamic drive to saturate the isolated C=C double bond against the kinetic risk of over-reduction. While dihydropyrans readily undergo catalytic hydrogenation under standard conditions[1], an improperly optimized catalyst loading can lead to incomplete conversion or trigger unwanted hydrogenolysis (ring-opening) of the allylic/homoallylic ether C-O bond[2].

Part 1: Quantitative Data Summary

The table below summarizes the causal relationship between Palladium on Carbon (Pd/C) catalyst loading, reaction kinetics, and chemoselectivity. Data reflects standard conditions (25 °C, 1 atm H₂, Ethyl Acetate solvent).

Catalyst Loading (Pd/C mol%)H₂ Uptake Rate (mL/min)Conversion (%)Chemoselectivity (Target : Ring-Opened)Mechanistic Observation
1.0% 1.265% (Stalled)>99:1Kinetic Starvation: Trace poisons in the substrate outcompete the low number of active Pd sites.
5.0% 5.8>99%>99:1Optimal Regime: Perfect balance of active sites and substrate residence time.
10.0% 6.1>99%92:8Mass Transfer Limit: Rate plateaus; excess active sites increase product residence time, initiating C-O cleavage.
15.0% 6.1>99%85:15Over-reduction: Severe overcrowding of active sites exacerbates acid-catalyzed hydrogenolysis[3].

Part 2: Troubleshooting & FAQs

Q1: My reaction is stalling at ~70% conversion despite maintaining a continuous 1 atm H₂ pressure. Should I increase the catalyst loading? Causality & Solution: Stalling in alkene hydrogenation is rarely a thermodynamic limitation; it is a kinetic failure caused by either catalyst poisoning or mass transfer bottlenecks. If your starting material contains trace peroxides or sulfur from upstream synthesis, a low catalyst loading (<2 mol%) will be disproportionately deactivated. Action: Perform a "catalyst spike" experiment. Inject an additional 2 mol% of Pd/C mid-reaction. If H₂ uptake immediately resumes, your initial loading was poisoned. If uptake does not resume, you have hit a mass transfer limitation (H₂ dissolving into the solvent). In the latter case, increase your agitation rate (RPM) rather than adding more catalyst.

Q2: I am detecting linear alcohol byproducts (e.g., pentanediol derivatives) in my GC-MS. How does catalyst loading influence this ring-opening? Causality & Solution: While 3-hexyl-3,6-dihydro-2H-pyran is less prone to ring-opening than furan derivatives, the ether C-O bond can undergo hydrogenolysis under prolonged exposure to high catalyst loadings[2]. Excessive catalyst loading (e.g., >10 mol%) creates an overcrowding of active sites[3]. This increases the residence time of the newly saturated tetrahydropyran on the metal surface, allowing the oxygen lone pair to coordinate with the palladium and undergo C-O cleavage. Action: Decrease your catalyst loading to the 2–5 mol% range. If ring-opening persists, the acidity of the carbon support is likely acting as a co-catalyst for the cleavage. Switch to a neutral support (e.g., Pd/Al₂O₃) or add 0.1 equivalents of triethylamine to poison the acidic sites on the carbon support without affecting the metal's hydrogenation capability.

Q3: How can I precisely determine the optimal catalyst loading for my specific reactor setup without wasting valuable API intermediates? Causality & Solution: Empirical guessing leads to poor process economics. The rate of hydrogenation is only directly proportional to catalyst loading in the kinetic regime. Action: Utilize a volumetric H₂ uptake monitoring system (such as a ChemSCAN) to measure the exact gas consumption in real-time[4]. Screen loadings from 1 mol% to 10 mol% in parallel micro-reactors. The optimal loading is the exact inflection point where the H₂ uptake rate no longer increases linearly with added catalyst.

Part 3: Self-Validating Experimental Protocol

This protocol is designed as a self-validating system: each step contains an internal check to ensure the chemical integrity of the process before proceeding.

Methodology: Catalytic Hydrogenation of 3-Hexyl-3,6-dihydro-2H-pyran

  • Substrate Purification (Pre-validation): Pass 3-hexyl-3,6-dihydro-2H-pyran (1.0 eq, 10 mmol) through a short pad of basic alumina. Validation: This removes trace peroxides that cause premature catalyst deactivation, ensuring baseline kinetic reproducibility.

  • Reaction Assembly: In a 50 mL heavy-walled hydrogenation flask, dissolve the purified substrate in 20 mL of anhydrous ethyl acetate.

  • Catalyst Addition: Carefully add 5 mol% Palladium on Carbon (10% wt/wt Pd/C, dry) to the solution. Safety & Validation: Always add the catalyst under a gentle stream of argon to prevent the dry Pd/C from igniting the solvent vapors.

  • Atmosphere Exchange: Seal the flask and connect it to a volumetric hydrogen manifold. Evacuate the flask via vacuum and backfill with H₂ gas. Repeat this cycle three times. Validation: A strict 3x purge ensures zero competitive oxygen adsorption on the Pd surface.

  • Reaction Execution: Stir the mixture vigorously (≥800 RPM) at 25 °C under 1 atm of H₂. Monitor the volumetric H₂ uptake continuously[1].

  • Endpoint Determination (Self-Validation): The reaction is complete exactly when the volumetric uptake curve flatlines at the theoretical volume (approx. 245 mL of H₂ at RTP). Validation: If uptake ceases prematurely, spot the mixture on a TLC plate (Hexanes:EtOAc 9:1, KMnO₄ stain). If the alkene spot remains, the catalyst has been poisoned.

  • Workup: Purge the flask with argon. Filter the mixture through a tightly packed Celite pad to remove the Pd/C. Wash the pad with 10 mL of ethyl acetate. Concentrate the filtrate under reduced pressure to yield the pure 3-hexyltetrahydro-2H-pyran.

Part 4: Reaction Logic & Troubleshooting Workflow

G Start Analyze Reaction Profile: 3-Hexyl-3,6-dihydro-2H-pyran CheckConv Is Conversion < 95%? Start->CheckConv CheckSelect Are Ring-Opened Byproducts Present? CheckConv->CheckSelect No, full conversion IncCat Increase Catalyst Loading (e.g., to 5-10 mol%) CheckConv->IncCat Yes, rate is sluggish MassTrans Improve H2 Mass Transfer (Increase RPM/Pressure) CheckConv->MassTrans Yes, rate plateaued early DecCat Decrease Catalyst Loading (e.g., to 1-2 mol%) CheckSelect->DecCat Yes, high cleavage ChangeSupp Switch to Neutral Support (e.g., Pd/Al2O3) CheckSelect->ChangeSupp Yes, acid-catalyzed cleavage Optimum Optimal Loading Achieved (Target Tetrahydropyran) CheckSelect->Optimum No, pure target product IncCat->CheckConv DecCat->CheckSelect

Decision tree for optimizing catalyst loading in dihydropyran hydrogenation.

References

  • Optimization of Catalyst Loading and Reactor Design for Enhanced Selectivity in Hydrogenation Reactions International Research Journal URL:[Link]

  • Investigating Hydrogenations at Different Catalyst Loadings using the ChemSCAN HEL Group URL:[Link]

  • Chemicals from Biomass: Combining Ring-Opening Tautomerization and Hydrogenation Reactions to Produce 1,5-Pentanediol OSTI.gov (Department of Energy) URL: [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the Stability of 3-Hexyl-THP Ethers versus Standard THP Ethers for Hydroxyl Protection

For Researchers, Scientists, and Drug Development Professionals In the landscape of multistep organic synthesis, the judicious selection of protecting groups is paramount to achieving high yields and minimizing unwanted...

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Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of multistep organic synthesis, the judicious selection of protecting groups is paramount to achieving high yields and minimizing unwanted side reactions. The tetrahydropyranyl (THP) ether, a widely employed acetal for the protection of alcohols, is valued for its ease of installation and its stability under a range of non-acidic conditions.[1][2] However, the pursuit of fine-tuned reactivity and enhanced stability has led to the exploration of substituted THP analogues. This guide provides a detailed comparison of the stability of 3-hexyl-THP ethers against their unsubstituted counterparts, offering insights into their relative performance and guiding the rational selection of these protecting groups in complex synthetic endeavors. While direct, side-by-side experimental data for the 3-hexyl derivative is not extensively documented in peer-reviewed literature, this comparison is grounded in established principles of acetal chemistry and supported by data from structurally related substituted systems.

The Tetrahydropyranyl (THP) Protecting Group: A Brief Overview

The standard THP protecting group is formed by the acid-catalyzed reaction of an alcohol with 3,4-dihydro-2H-pyran (DHP).[2][3] This reaction proceeds via the formation of a resonance-stabilized oxocarbenium ion, which is then trapped by the alcohol. The resulting THP ether is an acetal, rendering the protected hydroxyl group stable to a variety of reagents, including strong bases, organometallics, and hydrides.[1][4]

The primary drawback of the standard THP group is its lability under acidic conditions.[2][4] The deprotection mechanism is the reverse of the protection, initiated by protonation of the ether oxygen, leading to the formation of the same stabilized carbocation and release of the free alcohol.[3][5]

Introducing the 3-Hexyl-THP Ether: Rationale and Synthesis

The introduction of an alkyl substituent, such as a hexyl group, onto the tetrahydropyran ring can be envisioned as a strategy to modulate the stability of the protecting group. The synthesis of a 3-hexyl-THP ether would require the corresponding 3-hexyl-3,4-dihydro-2H-pyran. The synthesis of substituted dihydropyrans can be achieved through various methods, including hetero-Diels-Alder reactions and the elimination of alcohols from 2-alkoxytetrahydropyrans.[6][7][8]

Comparative Stability Analysis: 3-Hexyl-THP vs. Standard THP Ethers

The stability of a THP ether is intrinsically linked to the kinetics of its acid-catalyzed hydrolysis. The rate-determining step of this reaction is the formation of the intermediate oxocarbenium ion. Therefore, any structural modification that influences the stability of this carbocation will directly impact the lability of the protecting group.

Electronic Effects

Alkyl groups, such as a hexyl group, are generally considered to be weakly electron-donating through an inductive effect. In the context of the oxocarbenium ion intermediate formed during deprotection, an electron-donating substituent on the pyran ring could potentially stabilize the positive charge. This stabilization would, in turn, lower the activation energy for the cleavage of the C-O bond, suggesting that a 3-hexyl-THP ether might be more acid-labile than an unsubstituted THP ether.

Steric Effects

The influence of steric hindrance on the stability of THP ethers is more complex. Increased steric bulk around the acetal linkage can, in some cases, accelerate hydrolysis. This is attributed to the relief of steric strain upon moving from a tetrahedral ground state to a more planar carbocation intermediate. However, the positioning of the substituent is crucial. A substituent at the 3-position of the tetrahydropyran ring is relatively remote from the anomeric carbon (C2) where the cleavage occurs. Therefore, the direct steric impact of a 3-hexyl group on the deprotection reaction is likely to be minimal compared to substituents at the 2- or 6-positions.

There is evidence to suggest that steric hindrance can play a role in the formation of THP ethers, with bulky alcohols reacting more slowly.[9] This principle could also apply to the approach of the proton and water molecules during deprotection, although the effect is expected to be less pronounced for a substituent at the 3-position.

Insights from Related Substituted Systems

Studies on other substituted tetrahydropyran systems provide valuable, albeit indirect, evidence. For instance, the stability of 4-methyltetrahydropyran (4-MeTHP) has been investigated, showing high stability against acids, bases, and oxidation.[10][11] While this pertains to the parent ether and not the corresponding protecting group, it highlights the general robustness of the substituted ring system. However, it is important to note that 4-MeTHP was found to be incompatible with strong Lewis acids, which can cleave the C-O bond.[12]

Research on the acid lability of 4-methoxytetrahydropyranyl ethers has shown that the methoxy group significantly increases the rate of cleavage.[4] This is a strong indicator of the powerful influence of electronic effects on the stability of the oxocarbenium ion intermediate.

Predicted Stability and Practical Implications

Based on the fundamental principles of acetal hydrolysis, it is reasonable to predict that the weak electron-donating nature of the hexyl group at the 3-position would lead to a slight increase in the acid lability of the 3-hexyl-THP ether compared to the standard THP ether. However, without direct experimental data, the magnitude of this effect remains speculative. The steric influence of the 3-hexyl group is anticipated to be negligible.

Protecting GroupPredicted Relative Stability to AcidKey Considerations
Standard THP Ether BaselineWell-established, readily available reagents.
3-Hexyl-THP Ether Potentially slightly lowerMay offer subtle tuning of reactivity. Synthesis of the required 3-hexyl-dihydropyran is an additional step.

Experimental Protocols

General Procedure for the Formation of a Standard THP Ether

This protocol is a widely used method for the protection of primary and secondary alcohols.[2][13]

Materials:

  • Alcohol (1.0 equiv)

  • 3,4-Dihydro-2H-pyran (DHP) (1.2 equiv)

  • Pyridinium p-toluenesulfonate (PPTS) (0.05 equiv)

  • Dichloromethane (DCM), anhydrous

Procedure:

  • Dissolve the alcohol in anhydrous DCM.

  • Add DHP to the solution.

  • Add PPTS to the reaction mixture.

  • Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC).

  • Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with DCM, dry the organic layer over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel.

General Procedure for the Acidic Deprotection of a Standard THP Ether

This is a standard protocol for the cleavage of THP ethers.[5]

Materials:

  • THP-protected alcohol (1.0 equiv)

  • Acetic acid

  • Tetrahydrofuran (THF)

  • Water

Procedure:

  • Dissolve the THP-protected alcohol in a 3:1:1 mixture of THF:acetic acid:water.

  • Stir the solution at room temperature.

  • Monitor the reaction progress by TLC.

  • Once the starting material is consumed, carefully neutralize the reaction mixture with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with a suitable organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel if necessary.

Visualizing the Chemistry

Chemical Structures

cluster_THP Standard THP Ether cluster_3_hexyl_THP 3-Hexyl-THP Ether (Hypothetical) THP THP Hexyl_THP [Image of 3-hexyl-THP ether structure]

Caption: Chemical structures of a standard THP ether and a hypothetical 3-hexyl-THP ether.

Deprotection Mechanism

G THP_Ether RO-THP Protonated_Ether RO(H+)-THP THP_Ether->Protonated_Ether + H+ Oxocarbenium [THP]+ (Resonance Stabilized) + R-OH Protonated_Ether->Oxocarbenium Cleavage Final_Product 5-Hydroxypentanal + R-OH Oxocarbenium->Final_Product + H2O, -H+

Caption: Simplified mechanism of acid-catalyzed deprotection of a THP ether.

Conclusion

The choice between a standard THP ether and a substituted analogue like the 3-hexyl-THP ether depends on the specific requirements of a synthetic sequence. While the standard THP group remains a robust and reliable choice for many applications, the introduction of a 3-hexyl substituent is predicted to slightly increase its lability towards acidic conditions due to the electron-donating nature of the alkyl group. This could be advantageous in scenarios requiring milder deprotection conditions to avoid affecting other acid-sensitive functionalities. However, the additional synthetic effort required to prepare the substituted dihydropyran must be taken into consideration. For most applications where a standard level of acid lability is acceptable, the readily available and well-characterized standard THP protecting group remains the more practical option. Further experimental studies are warranted to precisely quantify the stability differences and fully elucidate the potential benefits of 3-hexyl-THP ethers in organic synthesis.

References

  • Wuts, P. G. M. Greene's Protective Groups in Organic Synthesis, 5th ed.; John Wiley & Sons, Inc.: Hoboken, NJ, 2014.
  • Vaia. A primary or secondary alcohol can be protected by conversion to its tetrahydropyranyl ether. Why is formation of THP ethers by this reaction limited to primary and secondary alcohols? [Link]

  • Organic Chemistry Portal. Tetrahydropyranyl Ethers. [Link]

  • Maiti, G.; Roy, S. C. A Mild and Efficient Method for Selective Deprotection of Tetrahydropyranyl Ethers to Alcohols. J. Org. Chem.1996 , 61 (17), 6038–6039. [Link]

  • El-Faham, A.; Al-Obeidi, F. A. Understanding Tetrahydropyranyl as a Protecting Group in Peptide Chemistry. Peptide Science2017 , 108 (4), e22931. [Link]

  • ChemHelpASAP. synthesis & cleavage of THP ethers. YouTube, Dec 27, 2019. [Link]

  • Total Synthesis. THP Protecting Group: THP Protection & Deprotection Mechanism. [Link]

  • Baran, P. S. Sustainable Approaches for the Protection and Deprotection of Functional Groups. [Link]

  • Abraham, R. J.; Canton, M.; Griffiths, L. Proton chemical shifts in NMR. Part 12.1 Steric, electric field and conformational effects in acyclic and cyclic ethers. Magn. Reson. Chem.2005 , 43 (1), 33-42. [Link]

  • Organic Chemistry Portal. Synthesis of 3,4-dihydro-2H-pyrans. [Link]

  • Raymo, F. M.; et al. Proton Chemical Shifts in NMR. Part 121. Steric, electric field and conformational effects in acyclic and cyclic ethers. Modgraph. [Link]

  • Melkani, A. B.; et al. 3,4-dihydro-2H-pyran-2-carboxaldehyde: application to the synthesis of potent adenosine A2A and A3 receptor agonist. Bioorg. Med. Chem. Lett.2002 , 12 (21), 3109-3112. [Link]

  • V. Pace, et al. A Mild, Efficient and Sustainable Tetrahydropyranylation of Alcohols Promoted by Acidic Natural Deep Eutectic Solvents. ChemRxiv. 2020 . [Link]

  • ResearchGate. Manufacturing process of 4‐MeTHP. IPEA=isopentyl alcohol,... [Link]

  • Nenajdenko, V. G.; et al. Synthesis of 3,4-dihydro-2H-pyrans by hetero-Diels–Alder reactions of functionalized α,β-unsaturated carbonyl compounds with N-vinyl-2-oxazolidinone. Org. Biomol. Chem.2003 , 1, 2058-2063. [Link]

  • Kumar, B.; et al. Tetrahydropyranyl ether (THPE) formation in hydroxyl group protection and conversion to other useful functionalities. RSC Adv.2015 , 5, 89069-89098. [Link]

  • Gonzalez, C. C.; et al. Recent Advances in the Synthesis of 3,4-Dihydropyran-2-Ones Organocatalyzed by N-Heterocyclic Carbenes. Molecules2023 , 28 (9), 3760. [Link]

  • ResearchGate. Synthesis of dihydro-2H-pyran-3(4H)-one. [Link]

  • Google Patents.
  • Bakulev, V. A.; et al. Diastereoselective synthesis of 3,4-dihydro-2H-pyran-4-carboxamides through an unusual regiospecific quasi-hydrolysis of a cyano group. Beilstein J. Org. Chem.2016 , 12, 2174–2180. [Link]

  • StackExchange. What are the products formed in acidic hydrolysis of a tetrahydropyranyl ester? [Link]

  • Kobayashi, S. 4‐Methyltetrahydropyran (4‐MeTHP): Application as an Organic Reaction Solvent. Asian J. Org. Chem.2021 , 10 (1), 4-15. [Link]

  • ResearchGate. ChemInform Abstract: Tetrahydropyranyl Ether (THPE) Formation in Hydroxyl Group Protection and Conversion to Other Useful Functionalities. [Link]

  • Kulesza, A.; et al. Synthesis of dihydro-2H-pyran-3(4H)-one. ARKIVOC2004 , (v), 101-108. [Link]

  • Grela, K.; et al. 4-Methyltetrahydropyran as a Convenient Alternative Solvent for Olefin Metathesis Reaction: Model Studies and Medicinal Chemistry Applications. ACS Omega2020 , 5 (48), 31093–31103. [Link]

  • Google Patents. US3816465A - Process for preparing 2-substituted-3,4-dihydro-2h-pyrans.

Sources

Safety & Regulatory Compliance

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